
O-(2-Chloro-6-fluorobenzyl)hydroxylamine: A
Technical Review

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name:
O-(2-Chloro-6-

fluorobenzyl)hydroxylamine

Cat. No.: B1212709 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-(2-Chloro-6-
fluorobenzyl)hydroxylamine, consolidating available information on its synthesis, chemical

properties, and potential biological significance. While direct pharmacological data for this

specific molecule is not extensively available in the current literature, this document

extrapolates potential activities based on structurally related compounds, offering a valuable

resource for researchers interested in its further investigation.

Chemical Properties and Data
O-(2-Chloro-6-fluorobenzyl)hydroxylamine is a halogenated benzylhydroxylamine derivative.

Its structure suggests potential applications in medicinal chemistry and as a synthetic

intermediate. The physical and chemical properties are summarized below.
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Property Value

Molecular Formula C7H7ClFNO

Molecular Weight 175.59 g/mol

CAS Number 227759-36-6

Appearance Expected to be a solid or oil

Solubility
Expected to be soluble in organic solvents like

methanol, ethanol, DMSO

Boiling Point Not reported

Melting Point Not reported

Synthesis of O-(2-Chloro-6-
fluorobenzyl)hydroxylamine
The synthesis of O-(2-Chloro-6-fluorobenzyl)hydroxylamine can be achieved through a well-

established two-step procedure analogous to the synthesis of other O-alkylhydroxylamines.

The overall synthetic workflow is depicted below.
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Step 1: N-Alkylation

Step 2: Deprotection

2-Chloro-6-fluorobenzyl bromide

N-(2-Chloro-6-fluorobenzyloxy)phthalimide

Base (e.g., K2CO3)
Solvent (e.g., DMF)

N-Hydroxyphthalimide

N-(2-Chloro-6-fluorobenzyloxy)phthalimide

O-(2-Chloro-6-fluorobenzyl)hydroxylamine

Hydrazine monohydrate
Solvent (e.g., Ethanol)

2-Chloro-6-fluorobenzyl Moiety O-Benzylhydroxylamine Scaffold

O-(2-Chloro-6-fluorobenzyl)hydroxylamine

Potential Anti-HIV Activity
(NNRTI-like)

Structural Similarity to
NNRTIs

Potential IDO1 Inhibition
(Immuno-oncology)

Known Activity of
Scaffold
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To cite this document: BenchChem. [O-(2-Chloro-6-fluorobenzyl)hydroxylamine: A Technical
Review]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1212709#o-2-chloro-6-fluorobenzyl-hydroxylamine-
literature-review]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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